Cas no 496051-77-5 (L-Aspartic acid, L-glutaminyl-L-lysylglycylglycyl-L-prolyl-L-seryl-)

• Product Name: L-Aspartic acid, L-glutaminyl-L-lysylglycylglycyl-L-prolyl-L-seryl-
• CAS No: 496051-77-5
• MF: C₂₇H₄₅N₉O₁₂
• MW: 687.699306249619
• CID: 1524919
• Update Time: 2024-08-24

L-Aspartic acid, L-glutaminyl-L-lysylglycylglycyl-L-prolyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-glutaminyl-L-lysylglycylglycyl-L-prolyl-L-seryl-
• L-Aspartic acid, L-glutaminyl-L-lysylglycylglycyl-L-prolyl-L-seryl- (9CI)

• Inchi： 1S/C27H45N9O12/c28-8-2-1-4-15(33-23(43)14(29)6-7-19(30)38)24(44)32-11-20(39)31-12-21(40)36-9-3-5-18(36)26(46)35-17(13-37)25(45)34-16(27(47)48)10-22(41)42/h14-18,37H,1-13,28-29H2,(H2,30,38)(H,31,39)(H,32,44)(H,33,43)(H,34,45)(H,35,46)(H,41,42)(H,47,48)/t14-,15-,16-,17-,18-/m0/s1
• InChI Key： UPWFKOSGGSEWCS-ATIWLJMLSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)CNC(=O)CNC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(N)=O)N

Computed Properties

• Exact Mass: 687.31905

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 1263.7±65.0 °C(Predicted)
• PSA: 355.77
• pka: 2.79±0.10(Predicted)